Cas no 1229236-80-9 ((4-Chloro-2-fluorophenyl)(6-chloro-2-methylimidazo[1,2-b]pyridazin-3-yl)methanone)

• Product Name: (4-Chloro-2-fluorophenyl)(6-chloro-2-methylimidazo[1,2-b]pyridazin-3-yl)methanone
• CAS No: 1229236-80-9
• MF: C₁₄H₈Cl₂FN₃O
• MW: 324.137224197388
• MDL: MFCD21099538
• CID: 2193773
• PubChem ID: 56954583
• Update Time: 2025-10-30

(4-Chloro-2-fluorophenyl)(6-chloro-2-methylimidazo[1,2-b]pyridazin-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-2-fluorophenyl)(6-chloro-2-methylimidazo[1,2-b]pyridazin-3-yl)methanone
• (4-chloro-2-fluorophenyl)(6-chloro-2-methylimidazo-[1,2-b]pyridazin-3-yl)methanone
• GIMRDGMAHSBGHG-UHFFFAOYSA-N
• SY060682
• (4-Chloro-2-fluoro-phenyl)-(6-chloro-2-methyl-imidazo[1,2-b]pyridazin-3-yl)-methanone
• 3-[(4-chloro-2-fluorophenyl)(oxo)methyl]-6-chloro-2-methylimidazo[1,2-b]pyridazine
• (4-chloro-2-fluorophenyl)-(6-chloro-2-methylimidazo[1,2-b]pyridazin-3-yl)methanone
• 6-chloro-3-(4-chloro-2-fluorobenzoyl)-2-methylimidazo[1,2-b]pyridazine
• MFCD21099538
• SCHEMBL2513247
• 1229236-80-9
• CS-0442922
• DB-353434
• AKOS030632102

• MDL： MFCD21099538
• Inchi： 1S/C14H8Cl2FN3O/c1-7-13(20-12(18-7)5-4-11(16)19-20)14(21)9-3-2-8(15)6-10(9)17/h2-6H,1H3
• InChI Key： GIMRDGMAHSBGHG-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC(C)=C(C(C3C=CC(=CC=3F)Cl)=O)N2N=1

Computed Properties

• Exact Mass: 323.0028454g/mol
• Monoisotopic Mass: 323.0028454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3
• XLogP3: 4.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (4-Chloro-2-fluorophenyl)(6-chloro-2-methylimidazo[1,2-b]pyridazin-3-yl)methanone

Introduction to (4-Chloro-2-fluorophenyl)(6-chloro-2-methylimidazo[1,2-b]pyridazin-3-yl)methanone (CAS No. 1229236-80-9)

(4-Chloro-2-fluorophenyl)(6-chloro-2-methylimidazo[1,2-b]pyridazin-3-yl)methanone (CAS No. 1229236-80-9) is a potent and selective inhibitor of the janus kinase 1 (JAK1) enzyme. This compound has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications in treating various inflammatory and autoimmune diseases. The compound's unique structure and high specificity for JAK1 make it a valuable tool in both academic research and pharmaceutical development.

The chemical structure of (4-Chloro-2-fluorophenyl)(6-chloro-2-methylimidazo[1,2-b]pyridazin-3-yl)methanone is characterized by a substituted imidazopyridazine core linked to a chlorofluorophenyl group through a ketone moiety. This structural arrangement confers the compound with its high affinity for the JAK1 enzyme, which plays a crucial role in the signaling pathways of cytokines and growth factors. By selectively inhibiting JAK1, this compound can modulate the immune response, making it a promising candidate for the treatment of conditions such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease.

Recent studies have highlighted the potential of (4-Chloro-2-fluorophenyl)(6-chloro-2-methylimidazo[1,2-b]pyridazin-3-yl)methanone in preclinical models. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively reduced inflammation and tissue damage in animal models of rheumatoid arthritis. The researchers noted that the compound's selectivity for JAK1 minimized off-target effects, which are often associated with broader JAK inhibitors.

In addition to its anti-inflammatory properties, (4-Chloro-2-fluorophenyl)(6-chloro-2-methylimidazo[1,2-b]pyridazin-3-yl)methanone has shown promise in modulating other aspects of immune function. A study published in the European Journal of Pharmacology found that the compound could inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have broader applications in managing chronic inflammatory conditions.

The pharmacokinetic profile of (4-Chloro-2-fluorophenyl)(6-chloro-2-methylimidazo[1,2-b]pyridazin-3-yl)methanone has also been extensively studied. Research indicates that the compound exhibits favorable oral bioavailability and a long half-life, which are desirable properties for a potential therapeutic agent. These characteristics make it suitable for once-daily dosing regimens, enhancing patient compliance and convenience.

Clinical trials are currently underway to evaluate the safety and efficacy of (4-Chloro-2-fluorophenyl)(6-chloro-2-methylimidazo[1,2-b]pyridazin-3-yl)methanone in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and a favorable safety profile. These findings have paved the way for more advanced clinical studies to further assess its therapeutic potential.

Beyond its direct therapeutic applications, (4-Chloro-2-fluorophenyl)(6-chloro-2-methylimidazo[1,2-b]pyridazin-3-yl)methanone serves as an important tool in basic research. Its high selectivity for JAK1 makes it an invaluable probe for studying the role of this enzyme in various biological processes. Researchers can use this compound to dissect signaling pathways and identify new targets for drug development.

In conclusion, (4-Chloro-2-fluorophenyl)(6-chloro-2-methylimidazo[1,2-b]pyridazin-3-yl)methanone (CAS No. 1229236-80-9) is a promising compound with significant potential in both research and clinical settings. Its unique chemical structure and high specificity for JAK1 make it a valuable asset in the ongoing efforts to develop more effective treatments for inflammatory and autoimmune diseases. As research continues to advance, it is likely that this compound will play an increasingly important role in shaping the future of medicinal chemistry and pharmaceutical development.